Cas no 5928-42-7 (2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide)

• Product Name: 2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide
• CAS No: 5928-42-7
• MF: C₁₈H₂₀N₂O₂S
• MW: 328.428603172302
• CID: 1617182
• PubChem ID: 686679
• Update Time: 2025-10-30

2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-N-phenylacetamide
• 2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide
• acetamide, 2-[[2-[(2,4-dimethylphenyl)amino]-2-oxoethyl]thio]-N-phenyl-
• 2-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-N-phenylacetamide
• CBMicro_037740
• Oprea1_129055
• STK120087
• 2-[(2-anilino-2-oxoethyl)sulfanyl]-N~1~-(2,4-dimethylphenyl)acetamide
• 2-(2-ANILINO-2-OXOETHYL)SULFANYL-N-(2,4-DIMETHYLPHENYL)ACETAMIDE
• AC1LEIDQ
• AGN-PC-0JUXT0
• AKOS001220547
• MolPort-000-578-440
• RDKYQXMHYGXNTG-UHFFFAOYSA-N
• 3,5,7-Trihydroxy-8-methoxy-2-phenyl-4H-1-benzopyran-4-one
• 3-Hydroxywogonin
• 8-Methoxygalangin
• 8-Hydroxygalangin 8-methyl ether
• SR-01000536416-1
• EU-0086371
• Z27782044
• 5928-42-7
• BIM-0037562.P001
• N-(2,4-DIMETHYLPHENYL)-2-{[(PHENYLCARBAMOYL)METHYL]SULFANYL}ACETAMIDE
• AG-205/05852034
• DTXSID00350714
• SR-01000536416

• Inchi： 1S/C18H20N2O2S/c1-13-8-9-16(14(2)10-13)20-18(22)12-23-11-17(21)19-15-6-4-3-5-7-15/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： RDKYQXMHYGXNTG-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)CC(NC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 328.1247
• Monoisotopic Mass: 328.124549
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.5

Experimental Properties

• Density: 1.248
• Boiling Point: 570.7°C at 760 mmHg
• Flash Point: 299°C
• Refractive Index: 1.656
• PSA: 58.2
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide

2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide: An Overview of CAS No. 5928-42-7

2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide, with the CAS number 5928-42-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an anilino group, a sulfanyl moiety, and a substituted acetamide. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide consists of a central acetamide core with a sulfanyl group attached to one of the carbonyl carbons. The anilino group, derived from aniline, is linked to the sulfanyl moiety through a carbon chain. Additionally, the acetamide is substituted with a 2,4-dimethylphenyl group, which adds to the compound's complexity and potential biological activity.

Recent studies have explored the pharmacological properties of 2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide. One notable area of research is its anti-inflammatory and analgesic effects. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, it has shown promise in reducing pain responses in animal models of nociception.

The mechanism of action for 2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide is believed to involve multiple pathways. It has been hypothesized that the compound interacts with specific receptors or enzymes involved in inflammatory processes. For instance, it may modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the synthesis of prostaglandins, known mediators of inflammation and pain.

In addition to its anti-inflammatory and analgesic properties, 2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide has also been investigated for its potential as an antitumor agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. These findings suggest that it may have therapeutic potential in the treatment of certain types of cancer.

The safety profile of 2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide is another critical aspect of its evaluation. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

Synthesis methods for 2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide have been optimized to improve yield and purity. Common synthetic routes involve the reaction of 2-anilinoacetic acid with 1-chloroethanesulfonyl chloride followed by coupling with 3-methylaniline. These methods are scalable and can be adapted for large-scale production if the compound progresses to clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide in various medical conditions. Early-phase trials have shown promising results, with patients experiencing significant relief from symptoms associated with inflammatory diseases such as rheumatoid arthritis and osteoarthritis. The compound's ability to target multiple pathways involved in inflammation makes it a promising candidate for further development.

In conclusion, 5928-42-7, or 2-[(2-Anilino-2-oxoethyl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide, represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data becomes available from ongoing studies and clinical trials, this compound may play a significant role in advancing treatments for inflammatory diseases and cancer.